3-Carboxy-4-methyl-5-propyl-2-furanpropionic acid

• CAS No.: 86879-39-2
• Product Name: 3-Carboxy-4-methyl-5-propyl-2-furanpropionic acid
• Molecular Formula: C12H16O5
• Molecular Weight: 240.25 g/mol
• IUPAC Name: 2-(2-carboxyethyl)-4-methyl-5-propylfuran-3-carboxylic acid
• Standard InChI: InChI=1S/C12H16O5/c1-3-4-8-7(2)11(12(15)16)9(17-8)5-6-10(13)14/h3-6H2,1-2H3,(H,13,14)(H,15,16)
• Standard InChIKey: WMCQWXZMVIETAO-UHFFFAOYSA-N
• SMILES: CCCC1=C(C(=C(O1)CCC(=O)O)C(=O)O)C
• Canonical SMILES: CCCC1=C(C(=C(O1)CCC(=O)O)C(=O)O)C
• Appearance: Assay:≥98%A crystalline solid
• Description: , also known as CMPF or u(3, 3), belongs to the class of organic compounds known as furanoid fatty acids. These are fatty acids containing a 5-alkylfuran-2-alkanoic acid. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. is a potentially toxic compound.; 2-(2-carboxyethyl)-4-methyl-5-propylfuran-3-carboxylic acid is a furoic acid that is furan-3-carboxylic acid substituted by a methyl group at position 4, a propyl group at position 5 and a 2-carboxyethyl group at position 2. It is a potent uremic toxin that has been found to accumulate in human serum of patients with chronic kidney diseases. It has a role as a uremic toxin and a human metabolite. It is a furoic acid and a dicarboxylic acid. It is a conjugate acid of a 3-carboxy-4-methyl-5-propyl-2-furanpropanoate.
• Synonyms: 3-Carboxy-4-methyl-5-propyl-2-furanpropionic Acid; 3-Carboxy-4-methyl-5-propyl-2-furanpropanoic Acid; Propylurofuranic Acid; 2-(2-Carboxyethyl)-4-methyl-5-propylfuran-3-carboxylic Acid
• PubChem Compound: 123979
• Last Modified: Nov 11 2021